1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C22H28N2O5/c1-25-19-12-21(27-3)20(26-2)11-17(19)14-24-8-6-23(7-9-24)13-16-4-5-18-22(10-16)29-15-28-18/h4-5,10-12H,6-9,13-15H2,1-3H3
• InChI Key: WLFHIKOIDJPYLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)OC)OC
• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was initially developed as an antidepressant drug but was later found to have psychoactive effects and was used as a recreational drug. In recent years, TFMPP has gained attention in scientific research due to its potential therapeutic applications in the treatment of various disorders.

Mechanism of Action

The exact mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine is not fully understood. It is believed to act as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine also has affinity for the dopamine D2 receptor and the sigma-1 receptor. The activation of these receptors leads to the modulation of neurotransmitter release and the regulation of neuronal activity.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to have several biochemical and physiological effects. It increases the levels of serotonin and dopamine in the brain, which are neurotransmitters that regulate mood, behavior, and cognition. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine also increases the levels of brain-derived neurotrophic factor (BDNF), which promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine has several advantages as a research tool. It is a selective agonist of the serotonin 5-HT1A and 5-HT2A receptors, which are important targets for drug development. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine is also relatively easy to synthesize and purify, making it readily available for research. However, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine has limitations as a research tool. It has been found to have off-target effects on other receptors, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine. One area of interest is the development of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine analogs that have improved selectivity and potency at the serotonin 5-HT1A and 5-HT2A receptors. Another area of interest is the investigation of the role of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine in the regulation of neuroplasticity and neuroprotection. Additionally, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine may have potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine is a synthetic compound that has gained attention in scientific research for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors and has several biochemical and physiological effects. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine has advantages as a research tool but also has limitations. There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine, including the development of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine analogs and investigation of its role in neuroplasticity and neuroprotection.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine involves the condensation of 1-(1,3-benzodioxol-5-yl)ethanone with 4-(2,4,5-trimethoxybenzyl)piperazine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an appropriate solvent such as dimethylformamide or tetrahydrofuran. The final product is purified by recrystallization or chromatography.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and antipsychotic effects. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,4,5-trimethoxybenzyl)piperazine has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.